4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide

• IUPAC Name: 4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide
• InChI: InChI=1S/C11H11FN2OS/c1-2-7-13-11(16)14-10(15)8-3-5-9(12)6-4-8/h2-6H,1,7H2,(H2,13,14,15,16)
• InChI Key: WXQBXQDEMKUGTL-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C11H11FN2OS
• Molecular Weight: 238.28 g/mol

Description

4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide is an organic compound that features a benzamide core with a fluorine atom and a prop-2-enylcarbamothioyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide typically involves the reaction of 4-fluorobenzoyl chloride with prop-2-enylcarbamothioamide under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the benzamide ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-fluoro-N-(4-methoxybenzyl)benzamide
• 4-fluoro-N-propylbenzamide
• 4-fluoro-N-[(2-isopropylphenyl)carbamothioyl]benzamide

Uniqueness

4-fluoro-N-(prop-2-enylcarbamothioyl)benzamide is unique due to its specific functional groups, which confer distinct chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic properties, making it suitable for specific applications in research and industry.